Cas no 102410-25-3 (2,6-Dimethylimidazo2,1-b1,3thiazole-5-carbaldehyde)

• Product Name: 2,6-Dimethylimidazo2,1-b1,3thiazole-5-carbaldehyde
• CAS No: 102410-25-3
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• MDL: MFCD07850250
• CID: 125061
• PubChem ID: 9115270
• Update Time: 2025-06-10

2,6-Dimethylimidazo2,1-b1,3thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethylimidazo[2,1-b]thiazole-5-carbaldehyde
• 2,6-DIMETHYLIMIDAZO[2,1-B][1,3]THIAZOLE-5-CARBALDEHYDE
• Imidazo[2,1-b]thiazole-5-carboxaldehyde,2,6-dimethyl-
• 2,6-dimethyl-5-formylimidazo< 2,1-b> thiazole
• 2,6-dimethylimidazo[2,1-b]thiazole-5-carboxaldehyde
• 2,6-Dimethylimidazo< 2,1-b> thiazole-5-carboxaldehyde
• AC1PKRRI
• AC1Q2OJ2
• ACMC-1C5FH
• CTK4A1017
• DTXSID10429324
• 102410-25-3
• CEA41025
• Z168827494
• Imidazo[2,1-b]thiazole-5-carboxaldehyde, 2,6-dimethyl-
• SCHEMBL10970205
• AKOS005145024
• 2,6-dimethylimidazo[2,1-b]thiazole-5-carboxaldehyde, AldrichCPR
• EN300-24039
• 2,6-Dimethylimidazo2,1-b1,3thiazole-5-carbaldehyde

• MDL： MFCD07850250
• Inchi： 1S/C8H8N2OS/c1-5-3-10-7(4-11)6(2)9-8(10)12-5/h3-4H,1-2H3
• InChI Key： QYPQGPDZMPQWMT-UHFFFAOYSA-N
• SMILES： S1C(C)=CN2C1=NC(C)=C2C=O

Computed Properties

• Exact Mass: 180.03584
• Monoisotopic Mass: 180.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.38
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.69
• PSA: 34.37
• LogP: 1.82510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazothiazoles

Additional information on 2,6-Dimethylimidazo2,1-b1,3thiazole-5-carbaldehyde

Comprehensive Overview of 2,6-Dimethylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde (CAS No. 102410-25-3)

2,6-Dimethylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde (CAS No. 102410-25-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of imidazothiazole derivatives, which are known for their broad-spectrum biological activities. The presence of both imidazole and thiazole rings in its structure enhances its potential as a building block for drug discovery and material science applications.

In recent years, the demand for imidazothiazole-based compounds has surged, driven by their role in developing novel therapeutics for diseases such as cancer, inflammation, and infectious diseases. Researchers are particularly interested in the aldehyde functional group of this compound, which serves as a versatile intermediate for further chemical modifications. Its CAS No. 102410-25-3 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

The synthesis of 2,6-Dimethylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde involves multi-step organic reactions, often starting from readily available precursors like 2-amino-4-methylthiazole. Advanced techniques such as microwave-assisted synthesis and catalyzed cyclization have been employed to improve yield and purity. These methods align with the growing trend of green chemistry, a hot topic among environmentally conscious researchers aiming to reduce waste and energy consumption.

One of the most discussed applications of this compound is its potential as a pharmacophore in drug design. Its heterocyclic scaffold mimics natural bioactive molecules, making it a candidate for targeting enzymes and receptors. For instance, derivatives of 2,6-Dimethylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde have shown promise in inhibiting protein kinases, a key focus area in oncology research. This aligns with the increasing public interest in personalized medicine and targeted therapies.

Beyond pharmaceuticals, this compound has applications in material science, particularly in the development of organic semiconductors and fluorescent probes. Its conjugated system and electron-rich moieties make it suitable for optoelectronic devices, a field experiencing rapid growth due to the demand for flexible electronics and renewable energy solutions. These trends are frequently highlighted in AI-driven research and scientific forums, where users often search for "innovative organic materials."

Quality control and analytical characterization of CAS No. 102410-25-3 are critical for ensuring its suitability in high-value applications. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify its purity and structural integrity. These methods are part of the broader discussion on analytical chemistry advancements, a topic frequently queried in academic search engines.

In summary, 2,6-Dimethylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde (CAS No. 102410-25-3) is a multifaceted compound with significant potential in both life sciences and advanced materials. Its structural versatility, coupled with the rising demand for sustainable chemistry and high-performance materials, positions it as a key player in future innovations. As research continues to uncover new applications, this compound is likely to remain a focal point in scientific and industrial communities.